Cas no 1152508-38-7 (2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide)

• Product Name: 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide
• CAS No: 1152508-38-7
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6296896
• PubChem ID: 43116785
• Update Time: 2025-06-12

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide
• EN300-1107975
• 1152508-38-7
• CS-0276736

• Inchi： 1S/C10H18N4O/c1-6-9(11)7(2)14(12-6)8(3)10(15)13(4)5/h8H,11H2,1-5H3
• InChI Key： HSPZUUDELQUGFK-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C(C)=C(C(C)=N1)N)N(C)C

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide

Introduction to 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide (CAS No. 1152508-38-7)

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1152508-38-7, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological applications. The presence of an amino group at the 4-position and dimethyl substitution at the 3 and 5 positions of the pyrazole ring, along with a N,N-dimethylpropanamide moiety, contributes to its complex molecular architecture and may influence its interactions with biological targets.

The chemical structure of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide can be described as a derivative of pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms. The amino group at the 4-position provides a site for potential hydrogen bonding interactions, while the dimethyl groups at the 3 and 5 positions enhance steric hindrance and may affect binding affinity. The N,N-dimethylpropanamide side chain introduces additional functional groups that could modulate pharmacokinetic properties, such as solubility and metabolic stability.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in various therapeutic areas, including anti-inflammatory, antimicrobial, anticancer, and anti-diabetic applications. The specific arrangement of functional groups in 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide suggests that it may exhibit unique pharmacological properties compared to other pyrazole-based molecules.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The pyrazole core is known to be a privileged scaffold in medicinal chemistry, meaning it has been successfully used in numerous drug candidates that have reached clinical use. The structural features of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide, particularly the combination of an amino group and dimethyl-substituted pyrazole ring, may enable it to interact with biological targets in a novel way. This could be particularly relevant for developing drugs that require high selectivity and potency.

Recent studies have highlighted the importance of understanding the molecular interactions between small molecules and biological targets at an atomic level. Computational methods such as molecular docking and molecular dynamics simulations have become indispensable tools in this regard. These techniques allow researchers to predict how a compound like 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide might bind to proteins or enzymes involved in disease pathways. By analyzing these interactions, scientists can gain insights into the compound's mechanism of action and optimize its structure for better efficacy.

The synthesis of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful planning to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the formation of carbon-carbon bonds under mild conditions, which is particularly useful for building heterocyclic structures like pyrazole derivatives.

In addition to its synthetic considerations, the pharmacokinetic properties of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide must be evaluated to determine its suitability as a drug candidate. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical factors that influence whether a compound progresses from preclinical to clinical development. Researchers often use in vitro assays and animal models to assess these properties early in the drug discovery process. Understanding how a compound behaves in these systems can help identify potential liabilities before significant resources are invested in further development.

The potential therapeutic applications of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylpropanamide are broad and warrant further investigation. For example, pyrazole derivatives have shown promise in treating inflammatory diseases by modulating cytokine production and inhibiting inflammatory pathways. The amino group in this compound could serve as a site for interaction with receptors or enzymes involved in inflammation regulation. Similarly, its ability to cross the blood-brain barrier might make it relevant for treating neurological disorders.

Another area where this compound may find utility is in oncology research. Pyrazole-based molecules have been explored as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-y]-N,N-dimeth ylpropanamide could potentially enable it to disrupt signaling pathways that are crucial for tumor growth and survival. Preclinical studies using cell culture models and animal xenografts would be necessary to validate these hypotheses.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational tools alongside experimental data, researchers can accelerate the identification of promising candidates like 2-(4-amino--3 ,5--dimeth yl--1H--py ra zol--l--yl)--N,N--dimeth ylpr o panam ide . Machine learning algorithms can predict biological activity based on chemical structure alone , allowing for rapid screening of large libraries o f compounds . This approach has significantly reduced the time required f or lead optimization , making it possible t o bring new drugs t o market more quickly.

In conclusion,2-(4-amino--3 ,5--dimeth yl--lH--py ra zol--l--yl)--N,N--dimeth ylpr o panam ide (CAS No . 1152508--38--7) represents an intriguing molecule with potential therapeutic applications across multiple disease areas . Its unique structural features make i t a valuable scaffold f or further exploration i n medicinal chemistry . With continued advances i n synthetic methods , computational chemistry , an d preclinical testing , this compoun d holds promise f or becoming an important tool i n future drug development efforts .